Cas no 242-14-8 (Benzo[4,5]cyclohept[1,2-b]indole)

• Product Name: Benzo[4,5]cyclohept[1,2-b]indole
• CAS No: 242-14-8
• MF: C₁₇H₁₁N
• MW: 229.275943994522
• CID: 1416707
• PubChem ID: 251954
• Update Time: 2025-04-20

Benzo[4,5]cyclohept[1,2-b]indole Chemical and Physical Properties

Names and Identifiers

• Benzo[4,5]cyclohept[1,2-b]indole
• Benzo[4,2-b]indole
• AC1L5KZB
• AR-1H8960
• AC1Q4V17
• SureCN4514971
• CTK4F3122
• NSC73037
• Benzo[4,2-b]indole; AC1L5KZB; AR-1H8960; AC1Q4V17; SureCN4514971; CTK4F3122; NSC73037;
• NSC-73037
• SCHEMBL4514971
• 242-14-8
• DTXSID00291077

• Inchi： 1S/C17H11N/c1-2-6-13-11-15-14-7-3-4-8-16(14)18-17(15)10-9-12(13)5-1/h1-11H
• InChI Key： QVJJKOADQUFGRN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=CC3C=CC=CC=3C=CC=12

Computed Properties

• Exact Mass: 229.08923
• Monoisotopic Mass: 229.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 4.49280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles